Cas no 95408-45-0 (1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II))

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) is a highly efficient palladium-based catalyst, widely utilized in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Negishi couplings. Its key advantages include exceptional air and moisture stability, facilitated by the sterically demanding di-tert-butylphosphino ligands, which enhance catalyst longevity and handling convenience. The ferrocene backbone provides structural rigidity, improving selectivity and reactivity in challenging transformations. This complex is particularly valuable for demanding synthetic applications, offering high turnover numbers (TON) and tolerance to diverse functional groups. Its robustness and predictable performance make it a preferred choice for pharmaceutical and fine chemical synthesis, where reproducibility and efficiency are critical.

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) structure

95408-45-0 structure

Product Name:1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II)

CAS No:95408-45-0

MF:C₂₆H₄₆Cl₂FeP₂Pd

MW:653.761967182159

MDL:MFCD08064219

CID:91107

PubChem ID:87560219

Update Time:2025-06-07

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) Chemical and Physical Properties

Names and Identifiers

- 1,1'-Bis(di-tert-butylphosphino)ferrocene palladium dichloride
- [1,1'-Bis(di-tert-butylphosphino)ferrocene]palladium(II) Dichloride
- 1,1'-Bis (di-t-butylphosphino)ferrocene palladium dichloride,
- 1,1'-Bis(di-tert-butylphosphino)-ferrocene-palladium dichloride
- 1,1'-Bis(di-tert-butylphosphino)ferrocene-palladium dichloride
- 1,1′-Bis-(di-tert.-butylphosphino-)ferrocen-palladiumdichlorid
- PdCl2(dtbpf)
- [1,1'-Bis(di-tert-butylphosphino)ferrocene]dichloropalladium(II)
- Dichloro[1,1'-bis(di-tert-butylphosphino)ferrocene]palladium(II)
- 1,1'-Bis(di-t-butylphosphino)ferrocene palladium(II)dichloride
- Palladium, [1,1'-bis[bis(1,1-dimethylethyl)phosphino]ferrocene-P,P']dichloro-
- (SP-4-2)-[1,1'-Bis[bis(1,1-dimethylethyl)phosphino-κP]ferrocene]dichloropalladium
- Ferrocene, 1,1'-bis[bis(1,1-dimethylethyl)phosphino]-, palladium complex
- Dichloro(1,1'-bis(di-tert-butylphosphino)ferrocene)palladium
- [1,1'-Bis(di-tert-butylphosphino)ferrocene]palladium dichloride
- 1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II)
- MDL： MFCD08064219
- Inchi： 1S/2C13H22P.2ClH.Fe.Pd/c2*1-12(2,3)14(13(4,5)6)11-9-7-8-10-11;;;;/h2*7-10H,1-6H3;2*1H;;/q2*-1;;;2*+2
- InChI Key： LZWLLMFYVGUUAL-UHFFFAOYSA-N
- SMILES： [Pd](Cl)Cl.[Fe+2].[PH+](C1=CC=C[CH-]1)(C(C)(C)C)C(C)(C)C.[PH+](C1=CC=C[CH-]1)(C(C)(C)C)C(C)(C)C

Computed Properties

Exact Mass: 650.06800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 32
Rotatable Bond Count: 6

Experimental Properties

Color/Form: Red crystals
Melting Point: 203-208 °C
Solubility: Soluble in dichloromethane and chloroform. Partially soluble in acetone, alcohols, tertrahydrofuran and dioxane.
PSA: 27.18000
LogP: 9.65990
Solubility: Not determined

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 24/25
Hazardous Material Identification：
Storage Condition：−20°C

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) Customs Data

HS CODE：28439000

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600073-250mg	1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II)	95408-45-0	98%	250mg	¥120.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600073-1g	1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II)	95408-45-0	98%	1g	¥258.0	2024-07-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44829-0.1g	Dichloro[1,1'-bis(di-tert-butylphosphino)ferrocene]palladium(II), Pd 16.3%	95408-45-0	Pd 16.3%	0.1g	￥6368.00	2023-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44829-0.25g	Dichloro[1,1'-bis(di-tert-butylphosphino)ferrocene]palladium(II), Pd 16.3%	95408-45-0	Pd 16.3%	0.25g	￥13596.00	2023-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44829-1g	Dichloro[1,1'-bis(di-tert-butylphosphino)ferrocene]palladium(II), Pd 16.3%	95408-45-0	Pd 16.3%	1g	￥20451.00	2023-03-01
Chemenu	CM102819-5g	1,1'-Bis(di-tert-butylphosphino)ferrocene-palladium dichloride	95408-45-0	98%	5g	$209	2021-08-06
Alichem	A450000507-10g	1,1'-Bis(di-tert-butylphosphino)ferrocene-palladium dichloride	95408-45-0	98%	10g	$402.78	2023-08-31
Alichem	A450000507-25g	1,1'-Bis(di-tert-butylphosphino)ferrocene-palladium dichloride	95408-45-0	98%	25g	$898.80	2023-08-31
Alichem	A450000507-100g	1,1'-Bis(di-tert-butylphosphino)ferrocene-palladium dichloride	95408-45-0	98%	100g	$2935.50	2023-08-31
Fluorochem	044345-1g	1,1'-Bis(di-tert-butylphosphino) ferrocene palladium chloride	95408-45-0	98%	1g	￡115.00	2022-03-01

1,1'-Bis(di-tert-butylphosphino)ferrocenedichloropalladium(II) Production Method

Production Method 1

84680-95-5

95408-45-0

Reaction Conditions

1.1R:PdCl4 •2Na, S:25265-68-3, S:MeCN, 10 min, 140°C

Reference

: Palladium-catalyzed Grignard cross-coupling using highly concentrated Grignards in methyltetrahydrofuran

By Milton, Edward J. and Clarke, Matthew L., Green Chemistry, 2010, 12(3), 381-383

Production Method 2

84680-95-5

95408-45-0

Reaction Conditions

1.1R:PdCl2(CH3CN)2

Reference

: Palladium-catalyzed borylation of aryl iodides with 2,3-dihydro-1H-benzo[d][1,3,2]diazaboroles

By Murata, Miki et al, Heterocycles, 2014, 88(1), 193-199